ethyl 4-[({2-[3-(3,4-dihydroxyphenyl)propanoyl]hydrazino}carbonyl)amino]benzoate

• IUPAC Name: ethyl 4-[[3-(3,4-dihydroxyphenyl)propanoylamino]carbamoylamino]benzoate
• InChI: InChI=1S/C19H21N3O6/c1-2-28-18(26)13-5-7-14(8-6-13)20-19(27)22-21-17(25)10-4-12-3-9-15(23)16(24)11-12/h3,5-9,11,23-24H,2,4,10H2,1H3,(H,21,25)(H2,20,22,27)
• InChI Key: YIQKLPVAMOEAAF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)NNC(=O)CCC2=CC(=C(C=C2)O)O
• Molecular Formula: C19H21N3O6
• Molecular Weight: 387.4 g/mol

Description

Ethyl 4-[({2-[3-(3,4-dihydroxyphenyl)propanoyl]hydrazino}carbonyl)amino]benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as ethyl 4-[(2-{[3-(3,4-dihydroxyphenyl)propanoyl]hydrazinylidene}amino)benzoate and is a synthetic derivative of benzoic acid.

Mechanism of Action

The mechanism of action of ethyl 4-[({2-[3-(3,4-dihydroxyphenyl)propanoyl]hydrazino}carbonyl)amino]benzoate is not fully understood. However, studies have suggested that it can interact with various cellular targets and modulate their activity. For example, it can inhibit the activity of enzymes involved in cancer cell proliferation and induce apoptosis.
Biochemical and Physiological Effects:
Ethyl 4-[({2-[3-(3,4-dihydroxyphenyl)propanoyl]hydrazino}carbonyl)amino]benzoate has been shown to have various biochemical and physiological effects. Some of the notable effects include:
1. Inhibition of Cancer Cell Proliferation: Ethyl 4-[({2-[3-(3,4-dihydroxyphenyl)propanoyl]hydrazino}carbonyl)amino]benzoate can inhibit the proliferation of cancer cells by inducing apoptosis.
2. Anti-Inflammatory Activity: Ethyl 4-[({2-[3-(3,4-dihydroxyphenyl)propanoyl]hydrazino}carbonyl)amino]benzoate can reduce inflammation by inhibiting the production of pro-inflammatory cytokines.
3. Antioxidant Activity: Ethyl 4-[({2-[3-(3,4-dihydroxyphenyl)propanoyl]hydrazino}carbonyl)amino]benzoate can scavenge free radicals and reduce oxidative stress.

Advantages and Limitations for Lab Experiments

Ethyl 4-[({2-[3-(3,4-dihydroxyphenyl)propanoyl]hydrazino}carbonyl)amino]benzoate has several advantages and limitations for lab experiments. Some of the notable advantages include:
1. Potent Activity: Ethyl 4-[({2-[3-(3,4-dihydroxyphenyl)propanoyl]hydrazino}carbonyl)amino]benzoate has potent activity against cancer cells, inflammation, and oxidative stress.
2. Versatile: Ethyl 4-[({2-[3-(3,4-dihydroxyphenyl)propanoyl]hydrazino}carbonyl)amino]benzoate can be used in various fields of research, including cancer, inflammation, and oxidative stress.
3. Easy Synthesis: Ethyl 4-[({2-[3-(3,4-dihydroxyphenyl)propanoyl]hydrazino}carbonyl)amino]benzoate can be easily synthesized using standard laboratory techniques.
Some of the limitations of using ethyl 4-[({2-[3-(3,4-dihydroxyphenyl)propanoyl]hydrazino}carbonyl)amino]benzoate in lab experiments include:
1. Limited Solubility: Ethyl 4-[({2-[3-(3,4-dihydroxyphenyl)propanoyl]hydrazino}carbonyl)amino]benzoate has limited solubility in water, which can make it difficult to work with in some experiments.
2. Limited Stability: Ethyl 4-[({2-[3-(3,4-dihydroxyphenyl)propanoyl]hydrazino}carbonyl)amino]benzoate can degrade over time, which can affect its activity and reliability in experiments.
3. Limited Availability: Ethyl 4-[({2-[3-(3,4-dihydroxyphenyl)propanoyl]hydrazino}carbonyl)amino]benzoate may not be readily available in some laboratories, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research and development of ethyl 4-[({2-[3-(3,4-dihydroxyphenyl)propanoyl]hydrazino}carbonyl)amino]benzoate. Some of the notable future directions include:
1. Clinical Trials: Ethyl 4-[({2-[3-(3,4-dihydroxyphenyl)propanoyl]hydrazino}carbonyl)amino]benzoate has shown promising results in preclinical studies, and further research is needed to evaluate its efficacy and safety in clinical trials.
2. Drug Delivery Systems: The limited solubility and stability of ethyl 4-[({2-[3-(3,4-dihydroxyphenyl)propanoyl]hydrazino}carbonyl)amino]benzoate can be addressed by developing novel drug delivery systems that can improve its bioavailability and stability.
3. Structure-Activity Relationship Studies: Structure-activity relationship studies can help identify the key structural features of ethyl 4-[({2-[3-(3,4-dihydroxyphenyl)propanoyl]hydrazino}carbonyl)amino]benzoate that are responsible for its activity, which can aid in the development of more potent analogs.
4. Combination Therapy: Ethyl 4-[({2-[3-(3,4-dihydroxyphenyl)propanoyl]hydrazino}carbonyl)amino]benzoate can be used in combination with other drugs to enhance its efficacy and reduce side effects.
Conclusion:
Ethyl 4-[({2-[3-(3,4-dihydroxyphenyl)propanoyl]hydrazino}carbonyl)amino]benzoate is a promising chemical compound that has potential applications in various fields of scientific research. Its potent activity against cancer cells, inflammation, and oxidative stress make it a valuable tool for researchers. However, its limited solubility, stability, and availability can pose challenges in some experiments. Further research is needed to fully understand the mechanism of action of this compound and to develop more potent analogs.

Scientific Research Applications

Ethyl 4-[({2-[3-(3,4-dihydroxyphenyl)propanoyl]hydrazino}carbonyl)amino]benzoate has been extensively studied for its potential applications in various fields of scientific research. Some of the notable applications include:
1. Cancer Research: Ethyl 4-[({2-[3-(3,4-dihydroxyphenyl)propanoyl]hydrazino}carbonyl)amino]benzoate has shown promising results in inhibiting the growth of cancer cells in vitro. Studies have shown that this compound can induce apoptosis in cancer cells by activating the caspase pathway.
2. Anti-Inflammatory Activity: Ethyl 4-[({2-[3-(3,4-dihydroxyphenyl)propanoyl]hydrazino}carbonyl)amino]benzoate has been shown to have potent anti-inflammatory activity. It can inhibit the production of pro-inflammatory cytokines and reduce the expression of inflammatory genes.
3. Antioxidant Activity: Ethyl 4-[({2-[3-(3,4-dihydroxyphenyl)propanoyl]hydrazino}carbonyl)amino]benzoate has also been shown to have antioxidant activity. It can scavenge free radicals and reduce oxidative stress.